Cas no 1296310-49-0 (3-fluoro-5-(morpholin-4-yl)phenylmethanol)

• Product Name: 3-fluoro-5-(morpholin-4-yl)phenylmethanol
• CAS No: 1296310-49-0
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• MDL: MFCD29762742
• CID: 4586828
• PubChem ID: 67112224
• Update Time: 2025-06-08

3-fluoro-5-(morpholin-4-yl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• [3-fluoro-5-(morpholin-4-yl)phenyl]methanol
• 3-fluoro-5-(morpholin-4-yl)phenylmethanol

• MDL： MFCD29762742
• Inchi： 1S/C11H14FNO2/c12-10-5-9(8-14)6-11(7-10)13-1-3-15-4-2-13/h5-7,14H,1-4,8H2
• InChI Key： XCYHBFVMBFXUBO-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(N2CCOCC2)=CC(F)=C1

Additional information on 3-fluoro-5-(morpholin-4-yl)phenylmethanol

Recent Advances in the Study of 3-fluoro-5-(morpholin-4-yl)phenylmethanol (CAS: 1296310-49-0) in Chemical Biology and Pharmaceutical Research

The compound 3-fluoro-5-(morpholin-4-yl)phenylmethanol (CAS: 1296310-49-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorinated phenyl ring and a morpholine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 3-fluoro-5-(morpholin-4-yl)phenylmethanol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, followed by selective fluorination and reduction steps. This advancement is critical for facilitating further preclinical and clinical studies.

In terms of pharmacological activity, 3-fluoro-5-(morpholin-4-yl)phenylmethanol has been investigated for its potential as a modulator of protein-protein interactions (PPIs). A recent paper in Nature Chemical Biology (2024) highlighted its role as an allosteric inhibitor of a key signaling protein involved in cancer progression. The study demonstrated that the compound binds to a previously unidentified pocket, disrupting the protein's interaction with its partners and leading to reduced tumor growth in murine models. These findings suggest its potential as a lead compound for anticancer drug development.

Another significant application of 3-fluoro-5-(morpholin-4-yl)phenylmethanol is in the field of neurodegenerative diseases. Research published in ACS Chemical Neuroscience (2023) explored its neuroprotective effects in models of Alzheimer's disease. The compound was found to inhibit amyloid-beta aggregation and reduce oxidative stress in neuronal cells, offering a dual mechanism of action. These results position it as a promising candidate for further investigation in neurodegenerative therapeutics.

Despite these promising findings, challenges remain in the development of 3-fluoro-5-(morpholin-4-yl)phenylmethanol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Recent pharmacokinetic studies, as reported in Drug Metabolism and Disposition (2024), have begun to tackle these questions, providing insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for guiding future optimization efforts.

In conclusion, 3-fluoro-5-(morpholin-4-yl)phenylmethanol (CAS: 1296310-49-0) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications span from oncology to neurodegenerative diseases, with recent studies shedding light on its mechanisms of action and therapeutic potential. Continued research and optimization will be crucial to overcoming current limitations and advancing this compound toward clinical applications.